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Compound of Interest

Compound Name: [Leu15]-Gastrin I (human)

Cat. No.: B10821309 Get Quote

Technical Support Center: [Leu15]-Gastrin I
(human)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, storage, and handling of [Leu15]-
Gastrin I (human). It includes frequently asked questions, troubleshooting guides, and detailed

experimental protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is [Leu15]-Gastrin I (human) and why is it used instead of the native form? A1:

[Leu15]-Gastrin I (human) is a synthetic analog of the human peptide hormone Gastrin I. In

this version, the methionine at position 15 is replaced with a leucine. This substitution makes

the peptide more stable against oxidation, which can cause a loss of biological activity, while

retaining the full biological functions of native gastrin.[1][2][3] It is primarily used to study gastric

acid secretion, gastrointestinal cell growth, and its role in certain cancers through its interaction

with the cholecystokinin B (CCKB) receptor.[2][4]

Q2: What are the recommended solvents for reconstituting lyophilized [Leu15]-Gastrin I? A2:

The recommended solvents depend on the experimental application. For high concentrations,

organic solvents are effective. For biological assays, aqueous buffers are used, though

solubility may be lower. Please refer to the solubility table below for specific details.
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Q3: How should I store the lyophilized powder and reconstituted stock solutions? A3: Proper

storage is critical to maintain the peptide's stability and activity. Different conditions apply to the

lyophilized powder and solutions. Refer to the storage condition tables for detailed

recommendations.

Q4: Is the lyophilized powder sterile? A4: The lyophilized powder is typically not supplied as a

sterile product. For cell culture applications, it is mandatory to sterilize the stock solution by

filtering it through a 0.22 μm filter before adding it to your culture medium.[4]

Solubility Data
The solubility of [Leu15]-Gastrin I (human) can vary based on the solvent and concentration.

The following table summarizes tested solubility data.

Solvent Concentration Notes

DMSO 50 mg/mL (23.83 mM)
Requires sonication to fully

dissolve.[5]

0.1% NaOH (aq) 1 mg/mL
Tested solvent for

reconstitution.[6]

1% NH₄OH (aq) 1 mg/mL
Tested solvent for

reconstitution.[6]

1% Ammonia (aq) ~1 mg/mL
Recommended for preparing

aqueous solutions.[7]

To enhance solubility in aqueous buffers, warming the solution to 37°C and brief sonication

may be beneficial.[1]

Storage Conditions
Proper storage is crucial for preventing degradation and preserving the biological activity of the

peptide.

Table 1: Lyophilized Powder Storage
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Condition Duration Notes

-20°C or -80°C ≥4 years
Recommended for long-term

storage.[7][8]

Room Temperature Several days to weeks
Stable for short-term storage,

such as during shipping.[8]

Table 2: Reconstituted Solution Storage

Storage Temperature Duration Notes

-80°C Up to 6 months
Recommended for long-term

storage of aliquots.[1][4][5]

-20°C Up to 1 month

Suitable for short-term storage.

[1][4][5] Some data suggests

stability for up to 2 months.[9]

4°C 1-2 weeks

For very short-term storage.[8]

Not recommended for longer

periods.

It is strongly advised to aliquot stock solutions into single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the peptide.[5] Note that peptides may adhere to plastic

storage tubes.

Troubleshooting Guide
Problem 1: Difficulty Dissolving the Peptide in PBS or Cell Culture Media

Cause: [Leu15]-Gastrin I is often lyophilized from a solution containing trifluoroacetic acid

(TFA), making the powder acidic. Attempting to dissolve it directly in a neutral pH buffer like

PBS can be difficult.

Solution: Reconstitute the peptide first in a slightly basic solution, such as 0.1% NaOH or 1%

aqueous ammonia, to neutralize the TFA.[6][7] You can then dilute this stock solution into
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your desired experimental buffer. Alternatively, prepare a concentrated stock in DMSO and

dilute it further in your aqueous buffer.

Problem 2: Inconsistent or No Biological Activity Observed

Cause 1: Peptide Degradation. Improper storage, such as repeated freeze-thaw cycles or

storing solutions at 4°C for extended periods, can lead to peptide degradation.

Solution 1: Always aliquot stock solutions and store them at -80°C for long-term use.[1][4][5]

Use a fresh aliquot for each experiment.

Cause 2: Peptide Adsorption. Peptides can stick to the surface of plastic vials and pipette

tips, reducing the effective concentration in your experiment.

Solution 2: Pre-rinse pipette tips with the peptide solution. For storage, consider using low-

adhesion polypropylene tubes.

Problem 3: Contamination in Cell Culture Experiments

Cause: The lyophilized peptide is not sterile.

Solution: After reconstitution, sterilize the stock solution by passing it through a 0.22 μm

syringe filter before adding it to your sterile cell culture medium.[4]

Experimental Protocols & Workflows
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes how to reconstitute lyophilized [Leu15]-Gastrin I to create a stable,

concentrated stock solution.

Pre-equilibration: Allow the vial of lyophilized peptide to equilibrate to room temperature for

10-15 minutes before opening to prevent condensation.

Solvent Selection: Choose an appropriate solvent based on the downstream application

(e.g., DMSO for a highly concentrated stock or 1% aqueous ammonia for an aqueous stock).
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Reconstitution:

Carefully open the vial.

Add the calculated volume of solvent to the vial to achieve the desired concentration (e.g.,

for a 10 mM stock in DMSO).

Recap the vial and gently vortex to dissolve the peptide. If needed, sonicate briefly in a

water bath to ensure complete dissolution.[1]

Aliquoting: Dispense the stock solution into single-use, low-adhesion polypropylene tubes.

This prevents contamination and degradation from multiple freeze-thaw cycles.

Storage: Immediately store the aliquots at -80°C for long-term storage (up to 6 months).[4][5]

Workflow: General Cell-Based Assay
This diagram illustrates a typical workflow for using [Leu15]-Gastrin I in a cell-based

experiment, such as stimulating organoid cultures.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.glpbio.com/ga20228.html
https://www.medchemexpress.com/leu15-gastrin-i-human.html
https://www.medchemexpress.com/Gastrin-1,_human.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Stock Solution Preparation Phase 2: Experiment Execution

Reconstitute Lyophilized
[Leu15]-Gastrin I

Filter-Sterilize Stock
(0.22 µm filter)

Aliquot into Single-Use Tubes

Store Aliquots at -80°C

Prepare Cell/Organoid Culture

Treat Cells with
[Leu15]-Gastrin I

Thaw One Aliquot of Stock

Dilute to Working
Concentration in Media

Incubate for
Defined Period

Perform Downstream Assay
(e.g., Proliferation, Signaling)

Click to download full resolution via product page

Caption: Experimental workflow for [Leu15]-Gastrin I preparation and use in cell-based assays.

Signaling Pathway
[Leu15]-Gastrin I exerts its biological effects primarily by binding to the cholecystokinin B

(CCKB) receptor, a G-protein coupled receptor (GPCR). This interaction triggers a cascade of

intracellular signaling events.[4][10][11]
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Caption: Simplified signaling pathway of [Leu15]-Gastrin I via the CCKB receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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